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glycopril glycopril
Brand Name: Vulcanchem
CAS No.: 135038-56-1
VCID: VC0162376
InChI: InChI=1S/C22H23NO6S/c1-15(24)30-13-18(9-17-7-8-19-20(10-17)29-14-28-19)22(26)23-11-21(25)27-12-16-5-3-2-4-6-16/h2-8,10,18H,9,11-14H2,1H3,(H,23,26)/t18-/m1/s1
SMILES: CC(=O)SCC(CC1=CC2=C(C=C1)OCO2)C(=O)NCC(=O)OCC3=CC=CC=C3
Molecular Formula: C22H23NO6S
Molecular Weight: 429.5 g/mol

glycopril

CAS No.: 135038-56-1

Main Products

VCID: VC0162376

Molecular Formula: C22H23NO6S

Molecular Weight: 429.5 g/mol

glycopril - 135038-56-1

CAS No. 135038-56-1
Product Name glycopril
Molecular Formula C22H23NO6S
Molecular Weight 429.5 g/mol
IUPAC Name benzyl 2-[[(2S)-2-(acetylsulfanylmethyl)-3-(1,3-benzodioxol-5-yl)propanoyl]amino]acetate
Standard InChI InChI=1S/C22H23NO6S/c1-15(24)30-13-18(9-17-7-8-19-20(10-17)29-14-28-19)22(26)23-11-21(25)27-12-16-5-3-2-4-6-16/h2-8,10,18H,9,11-14H2,1H3,(H,23,26)/t18-/m1/s1
Standard InChIKey IVBOFTGCTWVBLF-GOSISDBHSA-N
Isomeric SMILES CC(=O)SC[C@@H](CC1=CC2=C(C=C1)OCO2)C(=O)NCC(=O)OCC3=CC=CC=C3
SMILES CC(=O)SCC(CC1=CC2=C(C=C1)OCO2)C(=O)NCC(=O)OCC3=CC=CC=C3
Canonical SMILES CC(=O)SCC(CC1=CC2=C(C=C1)OCO2)C(=O)NCC(=O)OCC3=CC=CC=C3
Synonyms (S)-N-(3-(3,4-methylenedioxyphenyl)-2-(acetylthio)methyl-1-oxopropyl)glycine benzyl ester
glycopril
PubChem Compound 131848
Last Modified Nov 11 2021
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